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Compound of Interest

Compound Name: Terpendole C

Cat. No.: B1681267 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Terpendole C is an indole-diterpenoid natural product isolated from the fungus Albophoma

yamanashiensis.[1] It belongs to a class of compounds known for a range of biological

activities. Notably, Terpendole C has been identified as an inhibitor of Acyl-CoA: Cholesterol

Acyltransferase (ACAT), an enzyme crucial for cellular cholesterol homeostasis. This inhibitory

action makes Terpendole C a valuable tool for research in metabolic diseases,

atherosclerosis, and cancer.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible results

in cell-based assays. This document provides a detailed protocol for the preparation, storage,

and use of Terpendole C stock solutions for in vitro experiments.

Terpendole C Properties
A summary of the key chemical and physical properties of Terpendole C is provided below.

This information is essential for accurate stock solution preparation.
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Property Value Source

Molecular Formula C₃₂H₄₁NO₅ [1][2]

Molecular Weight 519.7 g/mol [2]

Appearance Off-white solid [1]

Purity >95.0% by HPLC [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO), Ethanol, Methanol
[1]

Protocol: Preparing a 10 mM Terpendole C Stock
Solution
This protocol describes the preparation of a 10 mM primary stock solution in DMSO, which is

the recommended solvent for preparing stock solutions of nonpolar compounds for cell culture

applications.[3]

3.1 Materials and Equipment

Terpendole C powder

Anhydrous or sterile Dimethyl Sulfoxide (DMSO)

Analytical balance

Laminar flow hood (Biological Safety Cabinet)

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL) or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

3.2 Experimental Protocol
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Step 1: Calculate the Required Mass of Terpendole C To prepare a 10 mM stock solution, use

the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example calculation for 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 519.7 g/mol x 1000 mg/g Mass (mg) = 5.20 mg

Step 2: Weighing Terpendole C

Place a sterile microcentrifuge tube on the analytical balance and tare it.

Carefully weigh approximately 5.20 mg of Terpendole C powder directly into the tube. It is

recommended to perform this step in a chemical fume hood.

Step 3: Reconstitution

Perform this step in a laminar flow hood to maintain sterility.

Using a calibrated micropipette, add 1 mL of sterile DMSO to the tube containing the

Terpendole C powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.
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Visually inspect the solution against a light source to ensure no particulates are present. If

dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be applied.[4]

Step 4: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.[5]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage.[1]

3.3 Preparation of Working Solutions for Cell Treatment

Thaw a single aliquot of the 10 mM Terpendole C stock solution at room temperature.

Dilute the stock solution in pre-warmed, complete cell culture medium to the desired final

concentration.

Crucially, ensure the final concentration of DMSO in the cell culture medium is non-toxic to

the cells, typically ≤0.1% to avoid solvent-induced artifacts.[3][6] For example, to achieve a

10 µM final concentration, you would perform a 1:1000 dilution of the 10 mM stock solution

into the medium (e.g., add 1 µL of stock to 1 mL of medium), resulting in a final DMSO

concentration of 0.1%.

Visual Protocols and Pathways
4.1 Experimental Workflow

The following diagram illustrates the key steps for preparing Terpendole C stock solutions.
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Stock Solution Preparation (10 mM)

Working Solution Preparation

1. Weigh 5.2 mg
Terpendole C

2. Add 1 mL
Sterile DMSO

3. Vortex / Sonicate
To Dissolve

4. Aliquot into
Single-Use Volumes

5. Store at -20°C

6. Thaw One Aliquot

For Experiment

7. Dilute in Culture Medium
(e.g., 1:1000 for 10 µM)

8. Treat Cells
(Final DMSO ≤0.1%)

Click to download full resolution via product page

Workflow for preparing Terpendole C solutions.
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4.2 Terpendole C Mechanism of Action: ACAT Inhibition

Terpendole C inhibits the ACAT enzyme. ACAT is responsible for converting free cholesterol

into cholesteryl esters, which are then stored in lipid droplets. By blocking this process,

Terpendole C increases the level of free cholesterol in the cell, which can impact various

cellular signaling pathways and functions.

ACAT-Mediated Cholesterol Esterification

Free
Cholesterol ACAT Enzyme Cholesteryl

Esters
 + Acyl-CoA Storage in

Lipid Droplets

Terpendole C

 Inhibition
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Inhibition of the ACAT pathway by Terpendole C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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